Cas no 61948-78-5 (Benzonitrile, 6-amino-2,3,4-trimethoxy-)

• Product Name: Benzonitrile, 6-amino-2,3,4-trimethoxy-
• CAS No: 61948-78-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 1632283
• Update Time: 2024-09-11

Benzonitrile, 6-amino-2,3,4-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 6-amino-2,3,4-trimethoxy-

• Inchi： 1S/C10H12N2O3/c1-13-8-4-7(12)6(5-11)9(14-2)10(8)15-3/h4H,12H2,1-3H3
• InChI Key： CLIQPKHSTBUEKC-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(N)C=C(OC)C(OC)=C1OC

Computed Properties

• Exact Mass: 208.08486

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 101-102 °C(Solv: ethanol (64-17-5))
• Boiling Point: 391.1±42.0 °C(Predicted)
• PSA: 77.5
• pka: 1.57±0.10(Predicted)